Methyl 3-chloro-5-formylbenzoate

Specification

• CAS No.: 879542-48-0
• Molecular Formula: C9H7ClO3
• Molecular Weight: 198.6
• IUPAC Name: methyl 3-chloro-5-formylbenzoate
• Standard InChI: InChI=1S/C9H7ClO3/c1-13-9(12)7-2-6(5-11)3-8(10)4-7/h2-5H,1H3
• Standard InChI Key: JUCIYUKIAAFMJA-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC(=CC(=C1)C=O)Cl

Introduction

Methyl 3-chloro-5-formylbenzoate is a chemical compound with the CAS number 879542-48-0 and the molecular formula C9H7ClO3. It is used as a building block in organic synthesis, particularly in the development of pharmaceuticals and other organic compounds. This compound is characterized by its high purity, typically above 97%, and a molecular weight of 198.60 g/mol.

Synthesis and Applications

While specific synthesis methods for methyl 3-chloro-5-formylbenzoate are not widely detailed, similar compounds like 3-chloromethyl benzoic acid are synthesized using benzoyl chloride and paraformaldehyde in a one-step reaction. This suggests that related compounds can be produced efficiently using simple and cost-effective methods.

Methyl 3-chloro-5-formylbenzoate is primarily used in research settings due to its versatility as a building block in organic synthesis. It is not intended for human use and is typically stored at room temperature away from moisture.

Storage and Handling

For effective storage and handling of methyl 3-chloro-5-formylbenzoate:

• Storage Conditions: Store at room temperature, away from moisture.

• Solubility Tips: Use appropriate solvents to enhance solubility. Heating to 37°C and ultrasonic treatment can improve dissolution.